Cas no 56676-70-1 (2-(Cyclohexylamino)acetic acid hydrochloride)

• Product Name: 2-(Cyclohexylamino)acetic acid hydrochloride
• CAS No: 56676-70-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD16990652
• CID: 1082550
• PubChem ID: 12220742
• Update Time: 2025-05-20

2-(Cyclohexylamino)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohexylamino)acetic acid hydrochloride
• (R)-2-amino-2-cyclohexylaceticacidhydrochloride
• A8511
• AC1Q3F0S
• AK-40335
• AM83646
• FT-0695174
• MolPort-008-266-630
• SureCN640396
• N-cyclohexylglycine hydrochloride (1:1)
• SCHEMBL640396
• 56676-70-1
• CS-0257455
• 8AL5ZCS3JX
• 2-(CYCLOHEXYLAMINO)ACETIC ACID HCL
• 2-(cyclohexylamino)aceticacidhydrochloride
• N-Cyclohexylglycine hydrochloride
• Glycine, N-cyclohexyl-, hydrochloride (1:1)
• WS-01527
• 2-(cyclohexylamino)acetic acid;hydrochloride
• Glycine, N-cyclohexyl-, hydrochloride
• MFCD16990652
• W15240
• EN300-67306
• Z1259273154
• AKOS015848421
• QVQWXSBOYDWWPU-UHFFFAOYSA-N

• MDL： MFCD16990652
• Inchi： 1S/C8H15NO2.ClH/c10-8(11)6-9-7-4-2-1-3-5-7;/h7,9H,1-6H2,(H,10,11);1H
• InChI Key： QVQWXSBOYDWWPU-UHFFFAOYSA-N
• SMILES： Cl.OC(CNC1CCCCC1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Cyclohexylamino)acetic acid hydrochloride

Recent Advances in the Study of 2-(Cyclohexylamino)acetic acid hydrochloride (CAS: 56676-70-1)

2-(Cyclohexylamino)acetic acid hydrochloride (CAS: 56676-70-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the key areas of investigation has been the role of 2-(Cyclohexylamino)acetic acid hydrochloride in the synthesis of peptide mimetics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the development of protease inhibitors, which show promise in treating viral infections and certain cancers. The study emphasized the compound's stability and reactivity, making it a versatile intermediate in organic synthesis.

Another significant advancement comes from a recent preprint on bioRxiv, where researchers explored the compound's potential as a modulator of neurotransmitter systems. The study found that derivatives of 2-(Cyclohexylamino)acetic acid hydrochloride exhibited affinity for GABA receptors, suggesting possible applications in neurological disorders such as epilepsy and anxiety. These findings open new avenues for the design of central nervous system (CNS)-targeted drugs.

In addition to its pharmacological potential, the compound has also been investigated for its physicochemical properties. A 2024 paper in Chemical & Pharmaceutical Bulletin reported detailed crystallographic and spectroscopic analyses, providing insights into its molecular structure and stability under various conditions. Such studies are critical for optimizing its use in formulation development and ensuring reproducibility in industrial-scale production.

Looking ahead, ongoing research is focusing on the scalability of synthetic routes for 2-(Cyclohexylamino)acetic acid hydrochloride and its derivatives. Collaborative efforts between academia and industry aim to address challenges related to yield optimization and green chemistry principles. These advancements are expected to further solidify the compound's role in the pharmaceutical pipeline.

In conclusion, 2-(Cyclohexylamino)acetic acid hydrochloride (CAS: 56676-70-1) continues to be a compound of high interest due to its diverse applications and favorable chemical profile. The latest research underscores its potential in drug discovery and highlights the need for continued exploration of its biological and synthetic utility.